Cas no 756900-91-1 (1,2-Benzenediol, 3-(2-quinolinyl)-)

1,2-Benzenediol, 3-(2-quinolinyl)- structure
756900-91-1 structure
Product Name:1,2-Benzenediol, 3-(2-quinolinyl)-
CAS No:756900-91-1
MF:C15H11NO2
MW:237.253343820572
CID:539137
PubChem ID:135409929
Update Time:2025-04-19

1,2-Benzenediol, 3-(2-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol, 3-(2-quinolinyl)-
    • 2-hydroxy-6-(1H-quinolin-2-ylidene)cyclohexa-2,4-dien-1-one
    • DTXSID70710240
    • 2-Hydroxy-6-(quinolin-2(1H)-ylidene)cyclohexa-2,4-dien-1-one
    • 3-(QUINOLIN-2-YL)BENZENE-1,2-DIOL
    • 756900-91-1
    • Inchi: 1S/C15H11NO2/c17-14-7-3-5-11(15(14)18)13-9-8-10-4-1-2-6-12(10)16-13/h1-9,17-18H
    • InChI Key: ICCXBEIMPOMWON-UHFFFAOYSA-N
    • SMILES: OC1C(=CC=CC=1C1C=CC2C=CC=CC=2N=1)O

Computed Properties

  • Exact Mass: 237.07903
  • Monoisotopic Mass: 237.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 497
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 49.3A^2
  • XLogP3: 3.2

Experimental Properties

  • PSA: 53.35
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